Cas no 306305-12-4 (Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI))

Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI) structure
306305-12-4 structure
Product Name:Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI)
CAS No:306305-12-4
MF:C12H14N6O3
MW:290.27796125412
CID:314054
PubChem ID:481530
Update Time:2025-04-19

Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2-amino-2'-deoxy-4'-C-ethynyl- (9CI)
    • (2R,3S,5R)-5-(2,6-diaminopurin-9-yl)-2-ethynyl-2-(hydroxymethyl)oxolan-3-ol
    • 2,6-diamino-9-(2-deoxy-4-C-ethynyl-beta-D-ribofuranosyl)purine
    • 4'-E-dDAP
    • CHEMBL2368072
    • (2R,3S,5R)-5-(2,6-Diamino-9H-purin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • SCHEMBL7210684
    • 9-(2-Deoxy-4-C-ethynyl-.beta.-D-ribo-pentofuranosyl)-2,6-diaminopurine
    • DTXSID70184689
    • XDHLSXXFUCIEFB-QRPMWFLTSA-N
    • (2R,3S,5R)-5-(2,6-diaminopurin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • 9-(2-Deoxy-4-C-ethynyl-beta-D-ribo-pentofuranosyl)-2,6-diaminopurine
    • EdDAP
    • 306305-12-4
    • Adenosine, 2-amino-2'-deoxy-4'-C-ethynyl-
    • Inchi: 1S/C12H14N6O3/c1-2-12(4-19)6(20)3-7(21-12)18-5-15-8-9(13)16-11(14)17-10(8)18/h1,5-7,19-20H,3-4H2,(H4,13,14,16,17)/t6-,7+,12+/m0/s1
    • InChI Key: XDHLSXXFUCIEFB-QRPMWFLTSA-N
    • SMILES: O1[C@H](C[C@@H]([C@@]1(C#C)CO)O)N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

  • Exact Mass: 290.11292
  • Monoisotopic Mass: 290.11273833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 145.33
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